Cas no 148-19-6 (Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)-)

Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)- structure
148-19-6 structure
Product name:Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)-
CAS No:148-19-6
MF:C12H16O3
MW:208.25364
CID:143653
PubChem ID:3081935

Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(1-hydroxy-1-methylpropyl)-
    • 3-hydroxy-3-methyl-2-phenylpentanoic acid
    • penphenone
    • 2-Phenyl-3-methyl-3-hydroxypentanoic acid
    • 3-Methyl-2-phenyl-3-hydroxypentanoic acid
    • Benzeneacetic acid, alpha-(1-hydroxy-1-methylpropyl)-
    • Penfenon
    • 2-phenyl-3-hydroxy-3-methyl-pentanoic acid
    • DTXSID30933276
    • 148-19-6
    • Inchi: InChI=1S/C12H16O3/c1-3-12(2,15)10(11(13)14)9-7-5-4-6-8-9/h4-8,10,15H,3H2,1-2H3,(H,13,14)
    • InChI Key: BRLCKFCMSQYRNU-UHFFFAOYSA-N
    • SMILES: CCC(C(C1=CC=CC=C1)C(=O)O)(C)O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

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